Cas no 89584-31-6 (4-(Hydroxymethyl)piperidin-4-ol)

4-(Hydroxymethyl)piperidin-4-ol Properties

Names and Identifiers

• 4-hydroxy-4-Piperidinemethanol
• 4-(Hydroxymethyl)-4-piperidinol hydrochloride
• 4-(Hydroxymethyl)piperidin-4-ol
• 4-Hydroxy-4-(hydroxymethyl)-piperidine
• 4-HYDROXY-4-(HYDROXYMETHYL)-PIPERIDINE HYDROCHLORIDE
• 4-Piperidinemethanol, 4-hydroxy-
• 4-(hydroxymethyl)-4-piperidinol(SALTDATA: HCl)
• 4-(hydroxymethyl)-4-piperidinol
• 4-HYDROXY-4-HYDROXYMETHYLPIPERIDINE
• 4-hydroxymethylpiperidin-4-ol
• 4-hydroxymethyl-piperidin-4-ol
• BCOGPFMRSSZIFM-UHFFFAOYSA-N
• RW2823
• PB28497
• AK121898
• AM101523
• ST2405444
• A843238
• 4-Hydroxy-4-piperidinemethanol (ACI)
• CS-0053858
• AS-39387
• AKOS006334753
• DB-348811
• 4-(Hydroxymethyl)-4-Hydroxypiperidine
• J-513745
• SCHEMBL3353020
• DTXSID80628009
• EN300-252520
• 89584-31-6
• SY293770
• MFCD13176333
• 4-PIPERIDINEMETHANOL, 4-HYDROXY-
• 4-Hydroxy-4-(hydroxymethyl)-piperidine hydrochloride
• 4-(hydroxymethyl)piperidin-4-ol
• +Expand

• MDL： MFCD13176333
• InChIKey： BCOGPFMRSSZIFM-UHFFFAOYSA-N
• Inchi： 1S/C6H13NO2/c8-5-6(9)1-3-7-4-2-6/h7-9H,1-5H2
• SMILES： OCC1(CCNCC1)O

Computed Properties

• Exact Mass: 131.094629g/mol
• Surface Charge: 0
• XLogP3: -1.2
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 131.094629g/mol
• Monoisotopic Mass: 131.094629g/mol
• Topological Polar Surface Area: 52.5Ų
• Heavy Atom Count: 9
• Complexity: 89.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.22400
• PSA: 52.49000
• Boiling Point: 263.0±15.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 137.1±11.0 °C
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• Density: 1.126±0.06 g/cm3 (20 ºC 760 Torr),

4-(Hydroxymethyl)piperidin-4-ol Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

4-(Hydroxymethyl)piperidin-4-ol Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%